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Compound of Interest

Compound Name: JH-X-119-01 hydrochloride
Cat. No.: B15602853
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of JH-X-119-01 hydrochloride (CAS
Number: 2591344-30-6), a potent and selective covalent inhibitor of Interleukin-1 Receptor-
Associated Kinase 1 (IRAK1). This document consolidates key findings, experimental data, and
methodologies to support further research and development efforts.
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Property Value

N-(4-(3-Acrylamidobenzamido)phenyl)-6-(1H-

UPAC Name pyrazol-5-yl)picolinamide hydrochloride
CAS Number 2591344-30-6

Molecular Formula C25H21CIN6O3

Molecular Weight 488.93 g/mol

Appearance Light yellow to yellow solid

Target IRAK1

Mechanism of Action Covalent, irreversible inhibitor

Biochemical and Cellular Activity

JH-X-119-01 is a highly potent and selective inhibitor of IRAK1.[1][2][3] It demonstrates
significant selectivity for IRAK1 over other kinases, including IRAK4.[1][4] The compound forms
a covalent bond with a specific cysteine residue (C302) in the IRAK1 protein, leading to its
irreversible inhibition.[4][5]

In Vitro Activi

Parameter Value Target/Cell Line Reference
ICso0 9 nM IRAK1 [1]

ICso0 >10,000 nM IRAK4 [1][4]

ICso0 57 nM YSK4 [1][4]

MYD88 mutated B-cell
ECso 0.59-9.72 uM [1][4]
lymphoma cells

HBL-1 (ABC-DLBCL
ECso 12.10 pM _ [6][7]
cell line)

In Vivo Activity
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JH-X-119-01 has demonstrated efficacy in animal models of sepsis and shows a favorable
pharmacokinetic profile.[6][8]

Study Type Animal Model Dosage Key Findings Reference

Increased
survival rates
(37.5% and
56.3%

] ] 5 mg/kg and 10 ]

Sepsis C57BL/6 mice respectively, vs (11617181
mg/kg ]

13.3%in
control).[1][8]
Ameliorated lung
injury.[6][7]

Moderate half-life
(1.61 hours),
Pharmacokinetic -~ o ) Cmax of 9.95
Not specified IV administration [6]
S MM, and low
clearance (18.84

mL/min/kg).

Signaling Pathway

JH-X-119-01 targets IRAK1, a critical kinase in the Toll-like receptor (TLR) and IL-1 receptor
(IL-1R) signaling pathways. These pathways are integral to the innate immune response. Upon
activation, IRAK1 is recruited by the adaptor protein MYD88, leading to the downstream
activation of NF-kB and the production of pro-inflammatory cytokines.[4]
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JH-X-119-01 Inhibition of the IRAK1 Signaling Pathway.

Experimental Protocols
Western Blot Analysis for IkBa and NF-kB-p65
Phosphorylation[8][9]

This protocol describes the methodology used to assess the effect of JH-X-119-01 on key

downstream proteins in the IRAK1 signaling pathway.
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Culture RAW 264.7 or THP-1 cells

!

Treat with 10 pM JH-X-119-01
for 15 minutes

!

Stimulate with 100 ng/mL LPS

!

Lyse cells and collect protein

!

SDS-PAGE and transfer to membrane

!

Block membrane

!

Incubate with primary antibodies
(p-IkBa, p-NF-kB-p65)

!

Incubate with secondary antibody

!

Detect signal and analyze results

Click to download full resolution via product page

Workflow for Western Blot Analysis.
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In Vivo Sepsis Model[1][8]

This protocol outlines the in vivo study design to evaluate the efficacy of JH-X-119-01 in a
mouse model of lipopolysaccharide (LPS)-induced sepsis.

Use C57BL/6 male mice (20-22 g)

!

Divide mice into control and
treatment groups

!

Administer JH-X-119-01 (5 or 10 mg/kg)
or vehicle intraperitoneally for 5 days

!

Induce sepsis with LPS (20 mg/kg)

!

Monitor survival and assess
immunopathies over 5 days

!

Analyze survival data and
compare groups

Click to download full resolution via product page
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Experimental Workflow for In Vivo Sepsis Model.

Solubility and Storage

Proper handling and storage are crucial for maintaining the integrity of JH-X-119-01
hydrochloride.

lubil

Solvent Concentration Notes

Requires sonication;
DMSO 100 mg/mL (204.53 mM) ]
hygroscopic.

> 2.5 mg/mL (5.11 mM) in 10%
In vivo formulation DMSO, 40% PEG300, 5% Prepare fresh daily.

Tween-80, 45% saline

Storage

Condition Duration Notes

4°C, sealed, away from

Solid _
moisture.
In Solvent (-80°C) 6 months Sealed, away from moisture.
In Solvent (-20°C) 1 month Sealed, away from moisture.
Conclusion

JH-X-119-01 hydrochloride is a valuable research tool for investigating the role of IRAK1 in
various pathological conditions, including inflammatory diseases and certain cancers.[7] Its
high potency and selectivity make it a superior probe compared to less selective inhibitors.
Further studies are warranted to explore its full therapeutic potential. The synergistic effects
observed when combined with other targeted therapies, such as the BTK inhibitor ibrutinib in B-
cell lymphomas, highlight promising avenues for future clinical applications.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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